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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853

This technical guide provides a comprehensive overview of the known physical properties of D-
Arabinose-d6, with a primary focus on its melting point and solubility. The information is
tailored for researchers, scientists, and professionals in drug development who utilize
isotopically labeled compounds.

A Note on Deuterated Compounds: It is important to note that specific experimental data for the
physical properties of D-Arabinose-d6 is not widely available in public literature. However, the

physical properties of deuterated compounds are generally very similar to their non-deuterated

counterparts. Therefore, this guide presents data for D-Arabinose as a close proxy, a standard

and accepted practice in the scientific community.

Physical and Chemical Properties

D-Arabinose is a naturally occurring pentose sugar. Its deuterated form, D-Arabinose-d6, is a
valuable tool in metabolic research and as an internal standard in mass spectrometry-based
analyses.
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Property Value Source(s)
Melting Point 152 - 164 °C [L121[3][41[5]16]1[7]
Solubility

Water ZZITSQT;][S]’ >0 mg/mL4], [4][8]1[9]

DMSO 30 mg/mL[10], Soluble[5] [5][10]

Ethanol Limited solubility[5] [5]

Ether Insoluble
Molecular Formula CsHaDeOs
Molecular Weight 156.17 g/mol
Appearance White to off-white powder/solid  [1][2][4][5][6]

Experimental Protocols

While specific experimental protocols for determining the physical properties of D-Arabinose-
d6 are not detailed in the provided search results, standard laboratory procedures would be
followed. Below are hypothetical, yet standard, methodologies.

Determination of Melting Point

The melting point of D-Arabinose-d6 can be determined using a standard melting point
apparatus, such as a Thomas-Hoover Uni-Melt or a digital melting point device.

Methodology:

o Asmall, dry sample of D-Arabinose-d6 is finely powdered and packed into a capillary tube
to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady rate of 1-2 °C per minute.
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e The temperature at which the substance first begins to melt (the first appearance of liquid)
and the temperature at which the substance is completely liquid are recorded. This range is
reported as the melting point.

Determination of Solubility

The solubility of D-Arabinose-d6 in various solvents can be determined using the equilibrium
solubility method.

Methodology:

e An excess amount of D-Arabinose-d6 is added to a known volume of the solvent (e.qg.,
water, DMSO, ethanol) in a sealed vial.

o The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to
ensure equilibrium is reached (typically 24-48 hours).

e The suspension is then filtered to remove the undissolved solid.

e The concentration of D-Arabinose-d6 in the clear supernatant is determined using an
appropriate analytical technique, such as high-performance liquid chromatography (HPLC)
or mass spectrometry.

e The solubility is expressed in mg/mL or mol/L.

Application in Metabolic Research: An Experimental
Workflow

D-Arabinose-d6 is an ideal internal standard for quantitative mass spectrometry analysis of D-
Arabinose in biological samples. The following diagram illustrates a typical experimental
workflow.
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Caption: Workflow for Quantification of D-Arabinose using D-Arabinose-d6 as an Internal
Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of D-Arabinose-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141853#d-arabinose-d6-physical-properties-like-
melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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